N-(4-chloro-3-methylphenyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4-chloro-3-methylphenyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazole-4-carboxamide
• InChI: InChI=1S/C19H19ClN4O3/c1-12-9-13(7-8-15(12)20)21-19(26)16-10-24(23-22-16)11-17(25)14-5-3-4-6-18(14)27-2/h3-10,17,25H,11H2,1-2H3,(H,21,26)
• InChI Key: FYGRTNGFDIXFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CN(N=N2)CC(C3=CC=CC=C3OC)O)Cl
• Molecular Formula: C19H19ClN4O3
• Molecular Weight: 386.8 g/mol

Description

N-(4-chloro-3-methylphenyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19ClN4O3 and its molecular weight is 386.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Modification

Studies have explored the synthesis and chemical modification of triazole derivatives, including compounds structurally related to N-(4-chloro-3-methylphenyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide. For instance, the reduction and Mannich reaction of triazole derivatives have been investigated, leading to compounds with potential antimicrobial activity (Seda Fandaklı et al., 2012). Another study focused on the synthesis of new triazole derivatives, evaluating their antimicrobial activities, showing that some derivatives exhibit good or moderate activities against various microorganisms (H. Bektaş et al., 2007).

Antimicrobial Activities

The antimicrobial activities of triazole derivatives have been a significant focus, with research indicating that Mannich bases derived from triazole compounds exhibit good activity against tested microorganisms compared to standard treatments like ampicillin. This highlights the potential of these compounds in developing new antimicrobial agents (Seda Fandaklı et al., 2012).

Corrosion Inhibition

Research on triazole derivatives has also extended to their application in corrosion inhibition. A study on the corrosion control of mild steel using triazole derivatives in a hydrochloric acid medium demonstrated that these compounds could significantly inhibit acidic corrosion, indicating their potential as effective corrosion inhibitors (F. Bentiss et al., 2009).